dihydroergocornine tartrate
dihydroergocornine tartrate
Brand Name:
Vulcanchem
CAS No.:
102366-78-9
VCID:
VC0025060
InChI:
InChI=1S/C31H41N5O5.C4H6O6/c1-16(2)26-28(38)35-11-7-10-24(35)31(40)36(26)29(39)30(41-31,17(3)4)33-27(37)19-12-21-20-8-6-9-22-25(20)18(14-32-22)13-23(21)34(5)15-19;5-1(3(7)8)2(6)4(9)10/h6,8-9,14,16-17,19,21,23-24,26,32,40H,7,10-13,15H2,1-5H3,(H,33,37);1-2,5-6H,(H,7,8)(H,9,10)/t19-,21?,23-,24+,26+,30-,31+;/m1./s1
SMILES:
CC(C)C1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CC5C(CC6=CNC7=CC=CC5=C67)N(C4)C)O.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C35H47N5O11
Molecular Weight:
713.785
dihydroergocornine tartrate
CAS No.: 102366-78-9
Main Products
VCID: VC0025060
Molecular Formula: C35H47N5O11
Molecular Weight: 713.785
| CAS No. | 102366-78-9 |
|---|---|
| Product Name | dihydroergocornine tartrate |
| Molecular Formula | C35H47N5O11 |
| Molecular Weight | 713.785 |
| Standard InChI | InChI=1S/C31H41N5O5.C4H6O6/c1-16(2)26-28(38)35-11-7-10-24(35)31(40)36(26)29(39)30(41-31,17(3)4)33-27(37)19-12-21-20-8-6-9-22-25(20)18(14-32-22)13-23(21)34(5)15-19;5-1(3(7)8)2(6)4(9)10/h6,8-9,14,16-17,19,21,23-24,26,32,40H,7,10-13,15H2,1-5H3,(H,33,37);1-2,5-6H,(H,7,8)(H,9,10)/t19-,21?,23-,24+,26+,30-,31+;/m1./s1 |
| Standard InChIKey | JQWRQBBKTLZMBN-DEAFZEICSA-N |
| SMILES | CC(C)C1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CC5C(CC6=CNC7=CC=CC5=C67)N(C4)C)O.C(C(C(=O)O)O)(C(=O)O)O |
| Synonyms | dihydroergocornine tartrate |
| Last Modified | Aug 20 2021 |
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